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Compound of Interest

Compound Name: Mivavotinib

Cat. No.: B569308 Get Quote

Essential Safety and Handling Guide for
Mivavotinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Mivavotinib, a potent dual inhibitor of spleen tyrosine kinase (SYK) and FMS-like tyrosine

kinase 3 (FLT3). Adherence to these procedures is essential to ensure laboratory safety and

maintain experimental integrity.

Personal Protective Equipment (PPE)
When handling Mivavotinib in a solid or solution form, the following personal protective

equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Required Equipment Specifications and Use

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where Mivavotinib is

handled.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised for all handling

procedures. Gloves should be

changed immediately if

contaminated, torn, or

punctured.

Body Protection
Laboratory Coat or Impervious

Gown

A fully fastened lab coat or

gown should be worn to

protect skin and clothing.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All weighing and solution

preparation of Mivavotinib

powder must be conducted in

a certified chemical fume hood

or other ventilated enclosure.

For situations with a risk of

aerosol generation and where

a fume hood is not feasible, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

Operational Plans: Handling and First Aid
Engineering Controls: All work with solid Mivavotinib and concentrated solutions should be

performed in a designated area within a chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible.

Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area

within the fume hood should be covered with absorbent, disposable bench paper.

Weighing: Carefully weigh the solid compound on a tared weigh boat within the fume hood.

Avoid creating dust.

Solubilization: Add solvent to the solid compound slowly and carefully to avoid splashing.

Post-Handling: After handling, wipe down the work surface with an appropriate

decontamination solution. Remove and dispose of gloves and any contaminated disposable

materials in the designated hazardous waste container. Wash hands thoroughly with soap

and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Mivavotinib and any materials contaminated with it are considered hazardous chemical waste

and must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Unused Mivavotinib powder, contaminated weigh boats, and other solid

materials (e.g., gloves, bench paper) should be collected in a clearly labeled, sealed, and

puncture-resistant hazardous waste container.
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Liquid Waste: Solutions containing Mivavotinib and solvents used for decontamination

should be collected in a separate, sealed, and appropriately labeled hazardous liquid waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

Decontamination Procedure:

Surface Decontamination: For routine cleaning of work surfaces, use a solution of detergent

and water, followed by a rinse with 70% ethanol or isopropanol. For spills, a more robust

decontamination may be necessary.

Equipment Decontamination: Glassware and other reusable equipment should be

decontaminated by soaking in a suitable cleaning solution before standard washing

procedures.

Signaling Pathway Diagrams
Mivavotinib is a dual inhibitor of SYK and FLT3, key kinases in cellular signaling pathways

implicated in various hematological malignancies.
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Start: Prepare for Handling

Don Appropriate PPE
(Lab Coat, Gloves, Eye Protection)

Prepare Fume Hood Work Area
(Cover with Bench Paper)

Weigh Mivavotinib Powder
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Add Solvent to Prepare
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To cite this document: BenchChem. [Personal protective equipment for handling
Mivavotinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569308#personal-protective-equipment-for-handling-
mivavotinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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